Cas no 223785-95-3 (1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-)
223785-95-3 structure
Product Name:1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-
CAS No:223785-95-3
MF:C12H17N3S
MW:235.348480939865
CID:3914137
PubChem ID:18521969
Update Time:2025-04-22
1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-
- 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- (9CI)
- SCHEMBL5725470
- 1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,Na(2),Na(2)-trimethyl-
- DTXSID801171779
- 223785-95-3
-
- Inchi: 1S/C12H17N3S/c1-14(2)8-9-15(3)12-6-4-11(5-7-12)13-10-16/h4-7H,8-9H2,1-3H3
- InChI Key: YACLXJDAXAGGMY-UHFFFAOYSA-N
- SMILES: C(N(C1=CC=C(N=C=S)C=C1)C)CN(C)C
Computed Properties
- Exact Mass: 235.11431873Da
- Monoisotopic Mass: 235.11431873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 50.9Ų
1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl- Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
223785-95-3 (1,2-Ethanediamine, N-(4-isothiocyanatophenyl)-N,N',N'-trimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent